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Compound of Interest

D-(+)-Cellotetraose
Compound Name:

Tetradecaacetate

Cat. No.: B15551347

Technical Data Sheet: D-(+)-Cellotetraose
Tetradecaacetate

Introduction

D-(+)-Cellotetraose tetradecaacetate is a fully acetylated derivative of D-(+)-Cellotetraose.
Cellotetraose itself is an oligosaccharide, specifically a tetramer composed of four D-glucose
units linked by B-(1 - 4) glycosidic bonds. The acetylation process replaces the hydrogen
atoms of the hydroxyl (-OH) groups with acetyl (-COCHS3) groups, altering the molecule's
physical and chemical properties, such as its solubility and reactivity. This derivative is valuable
in various biochemical and organic synthesis applications.

Molecular Properties

The molecular formula and weight are fundamental parameters for any chemical compound,
essential for stoichiometric calculations in experimental research and drug development.

Property Value Source
Molecular Formula Cs2H70035 [11[2][3]
Molecular Weight 1255.09 g/mol [11[3]
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Derivation of the Molecular Formula

The molecular formula of D-(+)-Cellotetraose Tetradecaacetate can be derived from the base
molecule, D-(+)-Cellotetraose.

e D-(+)-Cellotetraose: The molecular formula for D-(+)-Cellotetraose is C24H42021[4][5][6][7][8]-

o Acetylation: The term "tetradecaacetate” indicates that fourteen (tetra-deca) hydroxyl groups
of the cellotetraose molecule have been acetylated.

o Chemical Transformation: During acetylation, a hydrogen atom (H) from each of the fourteen
hydroxyl groups is replaced by an acetyl group (CHsCO). This results in a net addition of
C2H:z0 for each hydroxyl group that is acetylated.

» Calculation:
o Starting formula (Cellotetraose): C24H42021
o Addition from 14 acetyl groups: 14 x (C2H20) = C2sH28014
o Resulting formula: C(24+28)H(42-14+14)O(21+14) = Cs52H70035
This calculation is consistent with the referenced sources.

Chemical Structure and Logical Representation

To illustrate the relationship between the parent compound and its acetylated derivative, the
following logical diagram is provided.
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Caption: Transformation of D-(+)-Cellotetraose to its tetradecaacetate derivative.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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